Cas no 46843-47-4 (Benzenamine, 4,4'-[methylenebis(oxy)]bis-)

Benzenamine, 4,4'-[methylenebis(oxy)]bis- structure
46843-47-4 structure
Product Name:Benzenamine, 4,4'-[methylenebis(oxy)]bis-
CAS No:46843-47-4
MF:C13H14N2O2
MW:230.262463092804
CID:324119
PubChem ID:60234
Update Time:2025-04-19

Benzenamine, 4,4'-[methylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4,4'-[methylenebis(oxy)]bis-
    • 4-[(4-aminophenoxy)methoxy]aniline
    • 4,4'-(methylenebis(oxy))dianiline
    • ZRZCNDIPIZYLSC-UHFFFAOYSA-N
    • 1,1-bis(4-aminophenoxy)methane
    • 1,1-bis[4-aminophenoxy]methane
    • 46843-47-4
    • SCHEMBL1352501
    • DTXSID80275653
    • Inchi: 1S/C13H14N2O2/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13/h1-8H,9,14-15H2
    • InChI Key: ZRZCNDIPIZYLSC-UHFFFAOYSA-N
    • SMILES: O(COC1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.5Ų
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